molecular formula C19H18N2O4S B5112995 N-(2-furylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide

N-(2-furylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide

Cat. No. B5112995
M. Wt: 370.4 g/mol
InChI Key: VLCFJAHBZOUHRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds involves a range of techniques, including reactions of secondary amines with halogenated sulfonamides, reductions, and acylations. For example, compounds with related sulfonamide structures have been synthesized through reactions with secondary amines and halogenated sulfonamides, followed by reductions and acylations to achieve desired sulfonamide derivatives (Hussain et al., 2017).

Molecular Structure Analysis

Molecular structure analysis of compounds in the sulfonamide family, including density functional theory (DFT) studies, reveals detailed insights into their geometry, vibrational frequencies, and electronic properties. These studies often utilize DFT with various basis sets to characterize the reactivity and stability of the molecules (FazilathBasha et al., 2021).

Chemical Reactions and Properties

Sulfonamides, including structures similar to N-(2-furylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide, exhibit a range of chemical reactions, such as their ability to inhibit various biological targets. Molecular docking analyses reveal their inhibitory nature against proteins, showcasing their bioactive potential (FazilathBasha et al., 2021).

Physical Properties Analysis

The physical properties of sulfonamides, including solubility, melting points, and crystal structure, are crucial for their application. Solid phase synthesis techniques have been used to create sulfonamide compounds, further characterized by single-crystal X-ray diffraction to understand their crystal structures and intermolecular hydrogen bonding (Luo & Huang, 2004).

Chemical Properties Analysis

The chemical properties of sulfonamide derivatives are often characterized by their stability under physiological conditions and their ability to undergo transformations in response to environmental pH changes. Studies on benzimidazole sulfoxide classes of compounds related to sulfonamides have shown how modifications to the pyridine moiety can significantly affect their stability and activity (Ife et al., 1989).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs containing a benzamide or sulfonyl group act by binding to specific receptors or enzymes in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The future research directions for this compound could involve further studies to determine its potential uses, particularly in the field of pharmaceuticals. This could include studies to determine its pharmacological activity, toxicity, and other properties .

properties

IUPAC Name

N-(furan-2-ylmethyl)-3-[(4-methylphenyl)sulfonylamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O4S/c1-14-7-9-18(10-8-14)26(23,24)21-16-5-2-4-15(12-16)19(22)20-13-17-6-3-11-25-17/h2-12,21H,13H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLCFJAHBZOUHRA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(furan-2-ylmethyl)-3-{[(4-methylphenyl)sulfonyl]amino}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.